3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C11H16ClNO4S/c1-3-17-11-5-4-9(8-10(11)12)18(14,15)13-6-7-16-2/h4-5,8,13H,3,6-7H2,1-2H3
• InChI Key: WCMBLLRNAOHLRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCCOC)Cl
• Molecular Formula: C11H16ClNO4S
• Molecular Weight: 293.77 g/mol

Description

3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide, also known as CES, is a sulfonamide compound that has been widely used in scientific research due to its unique properties. This compound has been found to have a wide range of applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide has been found to inhibit the activity of carbonic anhydrase IX (CA IX), which is an enzyme that is overexpressed in many types of cancer cells. Inhibition of CA IX activity has been shown to reduce the growth and proliferation of cancer cells. 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that are involved in the degradation of extracellular matrix proteins. Inhibition of MMP activity has been shown to reduce the invasiveness and metastasis of cancer cells.
Biochemical and Physiological Effects
3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide has been found to have a wide range of biochemical and physiological effects. This compound has been found to have anti-inflammatory, antioxidant, and antimicrobial properties. 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide has also been found to have neuroprotective effects and has been shown to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide has several advantages for lab experiments. This compound is readily available, and its synthesis is relatively straightforward. 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide has some limitations for lab experiments. This compound has low solubility in water, which can limit its use in aqueous-based experiments. 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide is also relatively expensive compared to other sulfonamide compounds.

Future Directions

There are several future directions for the research and development of 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide. One potential direction is the optimization of the synthesis method to increase the yield and reduce the cost of production. Another potential direction is the development of new derivatives of 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide with improved properties, such as increased solubility and potency. 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide may also have potential applications in the treatment of other diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes. Further research is needed to explore these potential applications.
Conclusion
In conclusion, 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide is a sulfonamide compound that has been widely used in scientific research due to its unique properties. This compound has been found to have a wide range of applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide has been found to have a unique mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. There are several future directions for the research and development of 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide, and further research is needed to explore these potential applications.

Synthesis Methods

The synthesis method of 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide involves the reaction of 3-chloro-4-ethoxybenzenesulfonyl chloride with 2-methoxyethylamine. This reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is purified through crystallization or column chromatography. The yield of 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide synthesis is typically around 60-70%.

Scientific Research Applications

3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide has been extensively used in scientific research due to its unique properties. This compound has been found to have a wide range of applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. 3-chloro-4-ethoxy-N-(2-methoxyethyl)benzenesulfonamide has been used as a starting material for the synthesis of various biologically active compounds, including anticancer agents, antimicrobial agents, and anti-inflammatory agents.